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Introduction

Bispyribac-sodium is a selective, systemic, post-emergence herbicide belonging to the
pyrimidinyl carboxy herbicide group.[1] It is highly effective for the control of a broad spectrum
of annual and perennial grasses, sedges, and broad-leaved weeds in rice cultivation.[2][3][4] Its
mode of action is the inhibition of the acetolactate synthase (ALS) enzyme (also known as
acetohydroxyacid synthase or AHAS), a key enzyme in the biosynthesis of branched-chain
amino acids (valine, leucine, and isoleucine).[5][6][7] This inhibition leads to the cessation of
cell division and plant growth, ultimately resulting in the death of susceptible weeds.[5][8]
Bispyribac-sodium is absorbed by both foliage and roots and translocated throughout the plant.

[5]16]

Physicochemical Properties
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Property

Value

Active Ingredient

Bispyribac-sodium[8]

CAS No.

125401-92-5[8]

Molecular Formula

C19H17NaNaOs[3]

Formulation Types

Suspension Concentrate (SC), Wettable Powder
(WP), Oil-based Dispersion (OD)[3]

Physical State

Off-white flowable suspension (for 40% SC)[8]

Solubility in Water

73.3 g/L at 25°CJ[7]

pKa

3.05[7]

Mechanism of Action Signaling Pathway

The primary mode of action of bispyribac-sodium is the inhibition of the acetolactate synthase
(ALS) enzyme. This enzyme is crucial for the biosynthesis of essential branched-chain amino
acids in plants.
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Caption: Mechanism of action of bispyribac-sodium leading to weed death.

Efficacy and Application Rates

The following tables summarize the recommended application rates and observed efficacy of
bispyribac-sodium from various studies.
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Table 1: Recommended Application Rates for

BiSp}l[ibaC'SQdil m ] QO_/Q SC
Rice Cultivation o o . Formulation
Application Timing Dosage (g a.i./ha)
System Dosage (ml/acre)

10-12 days after
Nursery ) 20-25[9] 120[10]
sowing[4]

10-14 days after
] transplanting (weeds
Transplanted Rice 15-60[1] 80-120[4]
at 3-4 leaf stage)[4]

[11]

15-25 days after
Direct Seeded Rice sowing (weeds at 3-4 10-40[12] 80-120[4]
leaf stage)[4][11]

Table 2: Weed Control Efficiency and Yield Improvement

Herbicide Weed Control Grain Yield
Crop o Reference
Treatment Efficiency (%) Increase (%)
Bispyribac-
Transplanted ‘_)y
sodium @ 25 - 174-199 [1]

Rice
g/ha (15 DAT)

Bispyribac-
Transplanted .
) sodium @ 25 - 37-41 [1]
Rice
g/ha (25 DAT)
) Bispyribac- )
Direct Seeded ] Higher than other
) sodium 10% SC - [12]
Rice treatments
@ 40 g/ha
Bispyribac-
sodium 4% SE +
Direct Seeded ]
R Metamifop 10% 80.07 - 88.45 - [13]
ice
SE@70¢g

a.i./ha + wetter
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Experimental Protocols
Protocol 1: Evaluation of Bispyribac-sodium Efficacy in
Direct Seeded Rice

This protocol is designed to assess the bio-efficacy of different doses of bispyribac-sodium for
weed control in a direct-seeded rice field.

1. Experimental Design:
o Design: Randomized Block Design (RBD) with three replications.[12][14]

e Plot Size: To be determined based on field availability, ensuring a representative area for
each treatment.

e Treatments:

o

T1: Bispyribac-sodium 10% SC @ 10 g a.i./ha

[¢]

T2: Bispyribac-sodium 10% SC @ 20 g a.i./ha[12]

[¢]

T3: Bispyribac-sodium 10% SC @ 40 g a.i./ha[12]

[e]

T4: Hand Weeding (twice at 20 and 40 DAS)[12]

o

T5: Weedy Check (no weed control)[12]

2. Materials:

 Certified rice seeds (variety suitable for the region).

» Bispyribac-sodium 10% SC formulation.

o Knapsack sprayer with a flat fan or flood jet nozzle.[11]
o Personal Protective Equipment (PPE).[9]

e Quadrat (e.g., 0.25 m?) for weed density and biomass sampling.
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3. Procedure:

e Land Preparation: Prepare the field as per standard practices for direct-seeded rice.

e Sowing: Sow rice seeds at the recommended seed rate.

» Herbicide Application:

[e]

Apply bispyribac-sodium as an early post-emergence spray at 15-25 days after sowing
(DAS), when weeds are at the 2-4 leaf stage.[4][11]

[e]

Calibrate the sprayer to deliver the correct volume of spray solution per unit area.

o

Mix the required quantity of herbicide with water as per the treatment plan.

[¢]

Ensure uniform application over the entire plot.
» Data Collection:

o Weed Density and Dry Weight: At 20 and 40 days after herbicide application (DAHS),
place the quadrat randomly at two to three locations within each plot. Count the number of
weeds (grasses, sedges, broadleaf) within the quadrat. Collect the weed samples, dry
them in an oven at 70°C for 72 hours, and record the dry weight.[13]

o Weed Control Efficiency (WCE): Calculate WCE using the formula: WCE (%) = [(WDC -
WDT) / WDC] x 100, where WDC is the weed dry weight in the weedy check plot and
WDT is the weed dry weight in the treated plot.[13]

o Crop Yield: Harvest the crop from the net plot area, sun-dry the grains, and record the
grain yield, adjusting for moisture content.[13]

 Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)
appropriate for an RBD.
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Caption: Workflow for evaluating the efficacy of bispyribac-sodium.
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Protocol 2: Preparation of Bispyribac-sodium
Suspension Concentrate (SC) Formulation

This protocol provides a general outline for the laboratory-scale preparation of a bispyribac-
sodium SC formulation.

1. Materials:

» Bispyribac-sodium technical grade (active ingredient).
o Wetting agent.

e Dispersing agent.

» Antifreeze agent (e.g., propylene glycol).[15]
o Thickener (e.g., xanthan gum).[15]

e Antifoaming agent.[15]

» Biocide/preservative.[15]

» Deionized water.

e High-shear mixer or bead mill.

2. Procedure:

e Aqueous Phase Preparation: In a beaker, mix deionized water with the antifreeze, wetting
agent, and dispersing agent.

e Milling:
o Slowly add the bispyribac-sodium technical powder to the aqueous phase while stirring.

o Transfer the mixture to a bead mill or use a high-shear mixer to reduce the particle size of
the active ingredient to the desired range (typically < 5 pum for a stable suspension).
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o Formulation Adjustment:

o After milling, add the thickener slowly while stirring to achieve the desired viscosity.

o Add the antifoaming agent and biocide.

o Adjust the final volume with deionized water.

e Quality Control:

o Measure the particle size distribution.

o Determine the viscosity and pH of the formulation.

o Conduct a suspension stability test (e.g., CIPAC method) to ensure the formulation does
not settle over time.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Prepare Aqueous Phase
(Water, Wetting & Dispersing Agents, Antifreeze)

:

Add Bispyribac-sodium (Active Ingredient)

:

Milling/High-Shear Mixing
(Particle Size Reduction)

:

Add Thickener, Antifoam, & Biocide

Quality Control
(Particle Size, Viscosity, Stability)

Final SC Formulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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